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Compound of Interest

Compound Name: Omigapil maleate

Cat. No.: B057349

FOR IMMEDIATE REFERENCE: In case of exposure, follow standard laboratory emergency
protocols. Seek immediate medical attention for any significant exposure.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Omigapil maleate. The following procedural
guidance is designed to answer specific operational questions and establish safe laboratory
practices.

Hazard Identification and Risk Assessment

Omigapil maleate is an orally bioavailable inhibitor of GAPDH nitrosylation, functioning as an
apoptosis inhibitor.[1][2][3] While specific hazard data from a comprehensive Safety Data Sheet
(SDS) is not publicly available, its classification as a bioactive small molecule necessitates
careful handling to avoid unintentional exposure. The primary risks are associated with
inhalation of airborne powder, skin contact, and ingestion.

A thorough risk assessment should be conducted before any new procedure involving
Omigapil maleate. This assessment must consider the quantity of the substance being used,
the potential for aerosol generation, and the specific manipulations being performed.

Personal Protective Equipment (PPE)

The minimum required PPE for handling Omigapil maleate in a laboratory setting includes a
lab coat, safety glasses with side shields, and nitrile gloves.[4][5][6] The selection of more
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advanced PPE depends on the specific experimental protocol and risk assessment.

Level of Protection Required PPE When to Use

For all procedures involving
- Standard Lab Coat- Safety ) o
] o ] handling of Omigapil maleate
Primary Glasses with side shields- ) ) N
o ] ) in solution or small quantities
Nitrile Gloves (single pair) )
of solid.

_ When there is a risk of
- Chemical Splash Goggles- ) )
o splashing, such as during the
Secondary Double Nitrile Gloves- ) i
_ preparation of stock solutions
Disposable Gown )
or handling larger volumes.

- Face Shield (in addition to For procedures with a high risk

goggles)- Chemical-Resistant of aerosol generation, such as

Tertiary Apron- Respiratory Protection weighing and aliquoting the
(e.g., N95 respirator or as powder form, or when working
determined by safety officer) with large quantities.

Note: Always inspect gloves for tears or punctures before use. Change gloves immediately if
they become contaminated.

Handling and Operational Plan

3.1. Engineering Controls:

o Chemical Fume Hood: All weighing and initial dilutions of powdered Omigapil maleate
should be performed in a certified chemical fume hood to minimize inhalation exposure.

o Ventilation: Ensure adequate general laboratory ventilation.
3.2. Procedural Steps for Safe Handling:

» Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all
necessary equipment and reagents.

« Donning PPE: Put on the appropriate level of PPE as determined by your risk assessment.
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e Weighing (Powder):

o Perform all weighing of powdered Omigapil maleate within a chemical fume hood.

o Use a dedicated spatula and weighing paper.

o Carefully transfer the powder to the dissolution vessel, avoiding the creation of dust.

¢ Dissolution:

o Add the solvent to the vessel containing the Omigapil maleate powder slowly to prevent
splashing.

o If necessary, use sonication or gentle heating to aid dissolution as per experimental
protocols.[1]

+ Handling Solutions:

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

o Use a vortex or magnetic stirrer for mixing to avoid manual shaking that can lead to spills.

e Post-Handling:

[e]

Wipe down the work area with an appropriate cleaning agent.

o

Properly dispose of all contaminated materials (see Section 5).

[¢]

Remove PPE in the correct order to avoid cross-contamination (gloves first, then
goggles/face shield, then lab coat).

[¢]

Wash hands thoroughly with soap and water after removing PPE.

Storage

e Stock Solutions: Store stock solutions at -20°C for up to one month or at -80°C for up to six
months.[1] Ensure containers are sealed to prevent evaporation and contamination.[1]
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Solid Compound: Store solid Omigapil maleate in a tightly sealed container in a cool, dry,
and well-ventilated area, away from incompatible materials.

Disposal Plan

All waste materials contaminated with Omigapil maleate must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

Solid Waste: This includes contaminated gloves, weighing paper, pipette tips, and any other
disposable materials that have come into contact with Omigapil maleate. Collect this waste
in a dedicated, clearly labeled hazardous waste container.

Liguid Waste: Collect all aqueous and organic solutions containing Omigapil maleate in a
designated, sealed, and clearly labeled hazardous waste container. Do not pour any
solutions containing Omigapil maleate down the drain.

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO

Calculate Required Mass: Determine the mass of Omigapil maleate needed to prepare the
desired volume of a 10 mM stock solution. The molecular weight of Omigapil maleate is
391.42 g/mol .[7]

PPE and Engineering Controls: Don secondary level PPE (chemical splash goggles, double
nitrile gloves, disposable gown). Perform all subsequent steps in a chemical fume hood.

Weighing:

o Place a clean, empty microcentrifuge tube on an analytical balance and tare.

o Carefully add the calculated mass of Omigapil maleate powder to the tube.
Dissolution:

o Add the appropriate volume of dimethyl sulfoxide (DMSO) to the microcentrifuge tube.

o Vortex the tube until the solid is completely dissolved. Gentle warming or sonication may
be used if necessary.[1]
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o Storage:

o Clearly label the tube with "Omigapil maleate, 10 mM in DMSO," the date, and your
initials.

o Parafilm the cap to prevent evaporation and store at -20°C or -80°C.[1]

Visualizations
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Caption: PPE selection workflow for handling Omigapil maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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